N-(2-hydroxy-5-nitrophenyl)-3-[(5Z)-5-[(2-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanamide

• IUPAC Name: N-(2-hydroxy-5-nitrophenyl)-3-[(5Z)-5-[(2-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanamide
• InChI: InChI=1S/C20H17N3O6S2/c1-29-16-5-3-2-4-12(16)10-17-19(26)22(20(30)31-17)9-8-18(25)21-14-11-13(23(27)28)6-7-15(14)24/h2-7,10-11,24H,8-9H2,1H3,(H,21,25)/b17-10-
• InChI Key: QQYKDESDUIXREJ-YVLHZVERSA-N
• Canonical SMILES: COC1=CC=CC=C1C=C2C(=O)N(C(=S)S2)CCC(=O)NC3=C(C=CC(=C3)[N+](=O)[O-])O
• Isomeric SMILES: COC1=CC=CC=C1/C=C\2/C(=O)N(C(=S)S2)CCC(=O)NC3=C(C=CC(=C3)[N+](=O)[O-])O
• Molecular Formula: C20H17N3O6S2
• Molecular Weight: 459.5 g/mol

Description

N-(2-hydroxy-5-nitrophenyl)-3-[(5Z)-5-[(2-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanamide is a useful research compound. Its molecular formula is C20H17N3O6S2 and its molecular weight is 459.49. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

• Singlet Oxygen Quantum Yield: A study by Pişkin, Canpolat, and Öztürk (2020) highlights the use of similar compounds in photodynamic therapy. They synthesized and characterized zinc phthalocyanine derivatives with high singlet oxygen quantum yield, which are crucial for Type II photosensitizers in cancer treatment using photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Anti-Inflammatory Studies

• One-Pot Synthesis and Biological Activity: Lingappa et al. (2010) reported the one-pot synthesis of thiazolidinone derivatives with potential anti-inflammatory and antimicrobial activities. This research could be relevant to the applications of N-(2-hydroxy-5-nitrophenyl)-3-[(5Z)-5-[(2-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanamide in similar contexts (Lingappa et al., 2010).

Anticancer and Antiviral Applications

• Anticancer and Antiviral Agents: Çıkla et al. (2013) synthesized flurbiprofen hydrazide derivatives, showing potential as anticancer and antiviral agents. The structural similarity suggests possible applications for the compound in similar fields (Çıkla et al., 2013).

Antitubercular and Antibacterial Agents

• Novel Thiazoles Derivatives: Prasad and Nayak (2016) explored the synthesis of thiazole derivatives demonstrating moderate anti-tubercular activities and excellent antibacterial activity. This indicates a potential application of the compound in developing treatments against bacterial infections (Prasad & Nayak, 2016).

Synthesis and Characterization for Diverse Applications

• Synthesis and Characterization: Chandrappa et al. (2008) conducted a study on the synthesis and characterization of thiazolidine derivatives, with a focus on their antiproliferative activity. This research provides insights into the synthesis methods and potential applications in cancer research for similar compounds (Chandrappa et al., 2008).